Cas no 1361652-70-1 (3,5-Bis(trifluoromethyl)-4-(2,3,5-trichlorophenyl)pyridine)

• Product Name: 3,5-Bis(trifluoromethyl)-4-(2,3,5-trichlorophenyl)pyridine
• CAS No: 1361652-70-1
• MF: C₁₃H₄Cl₃F₆N
• MW: 394.52698135376
• CID: 4966659
• Update Time: 2025-06-12

3,5-Bis(trifluoromethyl)-4-(2,3,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-4-(2,3,5-trichlorophenyl)pyridine

• Inchi： 1S/C13H4Cl3F6N/c14-5-1-6(11(16)9(15)2-5)10-7(12(17,18)19)3-23-4-8(10)13(20,21)22/h1-4H
• InChI Key： PWSKLHWYRATHBR-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C(=CN=CC=1C(F)(F)F)C(F)(F)F)Cl)Cl

Computed Properties

• Exact Mass: 392.931351 g/mol
• Monoisotopic Mass: 392.931351 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 12.9
• Molecular Weight: 394.5

Additional information on 3,5-Bis(trifluoromethyl)-4-(2,3,5-trichlorophenyl)pyridine

Introduction to 3,5-Bis(trifluoromethyl)-4-(2,3,5-trichlorophenyl)pyridine (CAS No. 1361652-70-1)

3,5-Bis(trifluoromethyl)-4-(2,3,5-trichlorophenyl)pyridine is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1361652-70-1, is characterized by its intricate molecular structure, which includes multiple fluorine and chlorine substituents. These functional groups contribute to its distinct chemical properties, making it a subject of interest for various applications in drug discovery and development.

The molecular framework of 3,5-Bis(trifluoromethyl)-4-(2,3,5-trichlorophenyl)pyridine consists of a pyridine core substituted with two trifluoromethyl groups at the 3- and 5-positions, along with a 2,3,5-trichlorophenyl group at the 4-position. This arrangement imparts unique electronic and steric properties to the molecule, which are crucial for its potential biological activity. The presence of multiple halogen atoms enhances its reactivity and versatility in synthetic chemistry.

In recent years, there has been a growing interest in developing novel compounds that exhibit potent biological activity with minimal side effects. 3,5-Bis(trifluoromethyl)-4-(2,3,5-trichlorophenyl)pyridine has emerged as a promising candidate in this regard. Its structural features suggest that it may interact with biological targets in ways that could lead to therapeutic benefits. Specifically, the trifluoromethyl groups can influence the metabolic stability and lipophilicity of the molecule, while the chlorophenyl moiety may contribute to binding affinity at specific receptor sites.

One of the most compelling aspects of 3,5-Bis(trifluoromethyl)-4-(2,3,5-trichlorophenyl)pyridine is its potential application in the development of new pharmaceuticals. Researchers have been exploring its utility as a scaffold for designing molecules with enhanced pharmacological properties. For instance, studies have shown that pyridine derivatives can serve as effective intermediates in the synthesis of drugs targeting neurological disorders, inflammatory conditions, and infectious diseases.

The synthesis of 3,5-Bis(trifluoromethyl)-4-(2,3,5-trichlorophenyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine and chlorine atoms into the molecular structure necessitates specialized synthetic methodologies to ensure high yield and purity. Advanced techniques such as cross-coupling reactions and palladium-catalyzed transformations have been employed to construct the desired framework efficiently.

Recent advancements in computational chemistry have further facilitated the study of 3,5-Bis(trifluoromethyl)-4-(2,3,5-trichlorophenyl)pyridine. Molecular modeling and quantum mechanical calculations have provided valuable insights into its interactions with biological targets. These computational studies help predict binding affinities and optimize drug-like properties such as solubility and bioavailability. Such simulations are indispensable in modern drug discovery pipelines.

The pharmacological profile of 3,5-Bis(trifluoromethyl)-4-(2,3,5-trichlorophenyl)pyridine is still under investigation; however preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors implicated in disease pathways. For example, its structural motif resembles known bioactive molecules that target kinases and transcription factors. This similarity opens up possibilities for developing small-molecule inhibitors with therapeutic potential.

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